Cas no 1785427-17-9 (Pyrimidine, 2-bromo-5-(difluoromethyl)-)

Pyrimidine, 2-bromo-5-(difluoromethyl)- structure
1785427-17-9 structure
Product Name:Pyrimidine, 2-bromo-5-(difluoromethyl)-
CAS No:1785427-17-9
MF:C5H3BrF2N2
MW:208.991526842117
CID:5824288
PubChem ID:84676528
Update Time:2024-01-11

Pyrimidine, 2-bromo-5-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-bromo-5-(difluoromethyl)-
    • 1785427-17-9
    • 2-bromo-5-(difluoromethyl)pyrimidine
    • AKOS024081009
    • EN300-6511027
    • Inchi: 1S/C5H3BrF2N2/c6-5-9-1-3(2-10-5)4(7)8/h1-2,4H
    • InChI Key: OBLCGHSKLOOTON-UHFFFAOYSA-N
    • SMILES: C1(Br)=NC=C(C(F)F)C=N1

Computed Properties

  • Exact Mass: 207.94477g/mol
  • Monoisotopic Mass: 207.94477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.741±0.06 g/cm3(Predicted)
  • Boiling Point: 277.3±48.0 °C(Predicted)
  • pka: -2.95±0.22(Predicted)

Pyrimidine, 2-bromo-5-(difluoromethyl)- Pricemore >>

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